Demethylasterriquinone B1
Demethylasterriquinone B1
Selective insulin receptor (IR) activator (EC50 values are 3 - 6 μM for IRTK and 100 μM for IGF1R and EGFR). Increases IR β subunit tyrosine phosphorylation and activation of PI 3-kinase and Akt, but not ERK. Induces glucose uptake in adipocytes and skeletal muscle in vitro, without enhancing vascular proliferation. Binds GAPDH. Also activates Trk by interacting at a site distinct from the neurotrophin-binding site.
Brand Name:
Vulcanchem
CAS No.:
78860-34-1
VCID:
VC0004415
InChI:
InChI=1S/C32H30N2O4/c1-6-32(4,5)31-23(20-11-7-8-13-22(20)34-31)25-29(37)27(35)24(28(36)30(25)38)21-16-33-26-18(15-14-17(2)3)10-9-12-19(21)26/h6-14,16,33-35,38H,1,15H2,2-5H3
SMILES:
CC(=CCC1=C2C(=CC=C1)C(=CN2)C3=C(C(=O)C(=C(C3=O)O)C4=C(NC5=CC=CC=C54)C(C)(C)C=C)O)C
Molecular Formula:
C32H30N2O4
Molecular Weight:
506.6 g/mol
Demethylasterriquinone B1
CAS No.: 78860-34-1
Inhibitors
VCID: VC0004415
Molecular Formula: C32H30N2O4
Molecular Weight: 506.6 g/mol
| CAS No. | 78860-34-1 |
|---|---|
| Product Name | Demethylasterriquinone B1 |
| Molecular Formula | C32H30N2O4 |
| Molecular Weight | 506.6 g/mol |
| IUPAC Name | 2,5-dihydroxy-3-[2-(2-methylbut-3-en-2-yl)-1H-indol-3-yl]-6-[7-(3-methylbut-2-enyl)-1H-indol-3-yl]cyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C32H30N2O4/c1-6-32(4,5)31-23(20-11-7-8-13-22(20)34-31)25-29(37)27(35)24(28(36)30(25)38)21-16-33-26-18(15-14-17(2)3)10-9-12-19(21)26/h6-14,16,33-35,38H,1,15H2,2-5H3 |
| Standard InChIKey | XMGNJVXBPZAETK-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C2C(=CC=C1)C(=CN2)C3=C(C(=O)C(=C(C3=O)O)C4=C(NC5=CC=CC=C54)C(C)(C)C=C)O)C |
| Canonical SMILES | CC(=CCC1=C2C(=CC=C1)C(=CN2)C3=C(C(=O)C(=C(C3=O)O)C4=C(NC5=CC=CC=C54)C(C)(C)C=C)O)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Selective insulin receptor (IR) activator (EC50 values are 3 - 6 μM for IRTK and 100 μM for IGF1R and EGFR). Increases IR β subunit tyrosine phosphorylation and activation of PI 3-kinase and Akt, but not ERK. Induces glucose uptake in adipocytes and skeletal muscle in vitro, without enhancing vascular proliferation. Binds GAPDH. Also activates Trk by interacting at a site distinct from the neurotrophin-binding site. |
| Synonyms | demethyl-asterriquinone B1 demethylasterriquinone B-1 demethylasterriquinone B1 DMAQB-1 L 783281 L-783,281 L783281 |
| PubChem Compound | 3013166 |
| Last Modified | Nov 11 2021 |
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